Cas no 5417-82-3 (a-Cyano-b-methyl-b-ethoxyacrylonitrile)

• Product name: a-Cyano-b-methyl-b-ethoxyacrylonitrile
• CAS No: 5417-82-3
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD00001852
• CID: 368268
• PubChem ID: 79450

a-Cyano-b-methyl-b-ethoxyacrylonitrile Chemical and Physical Properties

Names and Identifiers

• (1-Ethoxyethylidene)malononitrile
• α-Cyano-β-methyl-β-ethoxyacrylonitrile
• 2-(1-ethoxyethylidene)malononitrile
• 2-(1-Ethoxy-ethylidene)-malononitrile
• 2-(1-ethoxyethylidene)propanedinitrile
• Propanedinitrile,2-(1-ethoxyethylidene)-
• 2-(1-ethoxyethylidene)-Propanedinitrile
• Propanedinitrile, (1-ethoxyethylidene)-
• 1-Ethoxyethylidenemalononitrile
• (1-Ethoxyethylidene)propanedinitrile
• Propanedinitrile, 2-(1-ethoxyethylidene)-
• (ethoxyethylidene)methane-1,1-dicarbonitrile
• Malononitrile, (1-ethoxyethylidene)- (6CI,7CI,8CI)
• NSC11585
• UNII-DG9PY6W3QK
• NSC 11585
• BRN 0906913
• DTXSID1063855
• SY064940
• 2K-004
• a-Cyano-b-methyl-b-ethoxyacrylonitrile
• 5417-82-3
• D81738
• (1-Ethoxyethylidene)malononitrile, 98%
• 2-(1-Ethoxyethenyl)-malononitrile
• 1-CYANO-2-ETHOXY-1-PROPENYL CYANIDE
• NS00032990
• NSC-11585
• (1-Ethoxy-ethylidene)malononitrile
• A830014
• InChI=1/C7H8N2O/c1-3-10-6(2)7(4-8)5-9/h3H2,1-2H
• Malononitrile, (1-ethoxyethylidene)-
• BOSVWXDDFBSSIZ-UHFFFAOYSA-N
• MFCD00001852
• SCHEMBL565895
• FT-0604512
• DG9PY6W3QK
• 1,1-Dicyan-2-ethoxy- propen-1
• AM20100336
• Z56983070
• 4-03-00-01196 (Beilstein Handbook Reference)
• alpha-Cyano-beta-methyl-beta-ethoxyacrylonitrile
• HMS1755N19
• 2-(1-ethoxyethylidene) malononitrile
• AKOS001063089
• 2-(1-ethoxyethylidene)malono-nitrile
• EN300-17674
• J-505323
• 1-ethoxyethylidene malononitrile
• EINECS 226-521-5
• CS-W008403
• Malononitrile, (1-ethoxyethylidene)-(6CI,7CI,8CI)
• DTXCID8041616
• 2-Cyano-3-ethoxy-3-methylacrylonitrile
• (1-ethoxyethylidene)-malononitrile
• STK774054
• DB-052505

• MDL： MFCD00001852
• Inchi： 1S/C7H8N2O/c1-3-10-6(2)7(4-8)5-9/h3H2,1-2H3
• InChI Key： BOSVWXDDFBSSIZ-UHFFFAOYSA-N
• SMILES： O(/C(=C(\C#N)/C#N)/C([H])([H])[H])C([H])([H])C([H])([H])[H]
• BRN： 0906913

Computed Properties

• Exact Mass: 136.06400
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8
• Surface Charge: 0
• XLogP3: 0.9
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Beige or white needle powder
• Density: 1.1778 (rough estimate)
• Melting Point: 90-92 °C (lit.)
• Boiling Point: 250.42°C (rough estimate)
• Refractive Index: 1.5769 (estimate)
• PSA: 56.81000
• LogP: 1.34406
• Solubility: Not determined

a-Cyano-b-methyl-b-ethoxyacrylonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：UN 3439 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S28; S36/37/39
• RTECS：TY1510000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Safety Term：6.1(b)

a-Cyano-b-methyl-b-ethoxyacrylonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on a-Cyano-b-methyl-b-ethoxyacrylonitrile

Chemical Compound CAS No. 5417-82-3: a-Cyano-b-methyl-b-ethoxyacrylonitrile

The chemical compound with CAS No. 5417-82-3, commonly referred to as a-Cyano-b-methyl-b-ethoxyacrylonitrile, is a specialized organic compound that has garnered significant attention in the fields of polymer chemistry and materials science. This compound is a derivative of acrylonitrile, featuring a cyano group at the alpha position and a substituted ethoxy group at the beta position. Its unique structure endows it with distinct chemical properties, making it a valuable precursor in the synthesis of advanced polymers and functional materials.

Recent studies have highlighted the potential of a-Cyano-b-methyl-b-ethoxyacrylonitrile in the development of high-performance polymers for electronic applications. Researchers have explored its ability to form copolymers with other monomers, resulting in materials with enhanced electrical conductivity and thermal stability. These findings suggest that this compound could play a pivotal role in the creation of next-generation electronic devices, such as flexible displays and wearable sensors.

The synthesis of a-Cyano-b-methyl-b-ethoxyacrylonitrile involves a multi-step process that typically begins with the modification of acrylonitrile. The introduction of the ethoxy group at the beta position is achieved through nucleophilic substitution reactions, while the methyl group is introduced via alkylation. The resulting compound exhibits excellent solubility in organic solvents, facilitating its use in various polymerization techniques, including free radical polymerization and controlled radical polymerization methods.

One of the most promising applications of this compound lies in its use as a building block for stimuli-responsive polymers. Recent research has demonstrated that polymers derived from a-Cyano-b-methyl-b-ethoxyacrylonitrile can exhibit pH-responsive behavior, making them ideal candidates for drug delivery systems and smart coatings. Additionally, these polymers have shown potential in biomedical applications, such as tissue engineering and bioimaging, due to their biocompatibility and ability to undergo controlled degradation.

The chemical stability of a-Cyano-b-methyl-b-ethoxyacrylonitrile is another key attribute that makes it suitable for industrial applications. Its resistance to oxidative degradation and thermal decomposition ensures long-term stability under harsh conditions, which is critical for its use in high-performance materials. Furthermore, its compatibility with various polymerization techniques allows for fine-tuning of polymer properties, such as molecular weight and degree of cross-linking, to meet specific application requirements.

From an environmental perspective, recent studies have focused on the biodegradability and eco-friendliness of polymers derived from a-Cyano-b-methyl-b-ethoxyacrylonitrile. Researchers have explored methods to enhance the biodegradability of these polymers by incorporating hydrolyzable linkages or introducing functional groups that promote microbial degradation. These efforts aim to address growing concerns about plastic pollution and promote sustainable material solutions.

In summary, a-Cyano-b-methyl-b-ethoxyacrylonitrile (CAS No. 5417-82-3) is a versatile compound with a wide range of applications in polymer chemistry and materials science. Its unique structure, combined with its chemical stability and reactivity, makes it an invaluable tool for developing advanced materials tailored to meet the demands of modern technology. As research continues to uncover new possibilities for this compound, its role in shaping future innovations in electronics, biomedicine, and environmental sustainability is expected to grow significantly.